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Compound of Interest

Compound Name: Methyl 2-Methyl-4-nitrobenzoate

Cat. No.: B181074

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Methyl 2-Methyl-4-nitrobenzoate (CAS No. 62621-09-4) is a highly functionalized aromatic
compound that serves as a pivotal intermediate in advanced organic synthesis. Its strategic
placement of a nitro group, a methyl ester, and a methyl group on the benzene ring provides a
unigue combination of reactivity and steric influence. The electron-withdrawing nature of the
nitro group is central to the molecule's utility, primarily as a precursor to the corresponding
aniline derivative, Methyl 2-methyl-4-aminobenzoate. This transformation unlocks a powerful
synthetic platform for the construction of complex molecular architectures, particularly in the
realms of pharmaceuticals and materials science. This guide provides a comprehensive
overview of the compound's properties, synthesis, key transformations, and applications,
supported by detailed experimental protocols and mechanistic insights.

Compound Profile and Physicochemical Properties

Methyl 2-Methyl-4-nitrobenzoate is a stable, crystalline solid at room temperature, appearing
as a white to light yellow powder.[1] The molecule's structure features a methyl ester and a

methyl group ortho to each other, and a nitro group para to the methyl group. This arrangement
dictates its chemical behavior, particularly the reactivity of the nitro group and the aromatic ring.

Table 1: Physicochemical Properties of Methyl 2-Methyl-4-nitrobenzoate

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b181074?utm_src=pdf-interest
https://www.benchchem.com/product/b181074?utm_src=pdf-body
https://www.benchchem.com/product/b181074?utm_src=pdf-body
https://www.chemimpex.com/products/28777
https://www.benchchem.com/product/b181074?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181074?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Reference(s)

CAS Number 62621-09-4 [11[2][3]

Molecular Formula CoHoNO4 [1][3]

Molecular Weight 195.17 g/mol [11[3]
White to light yellow

Appearance [1]
powder/crystal

Melting Point 74 -78 °C [1]

Purity Typically 298% (HPLC/GC) [1]
methyl 2-methyl-4-

IUPAC Name ] [3]
nitrobenzoate
Methyl 4-Nitro-o-toluate, 2-

Synonyms Methyl-4-nitrobenzoic acid [3]

methyl ester

The compound exhibits good solubility in common organic solvents such as methanol, ethyl

acetate, and dichloromethane, which is advantageous for its use in a variety of reaction

conditions.

Synthesis and Purification

The most direct and common laboratory synthesis of Methyl 2-Methyl-4-nitrobenzoate is the

Fischer-Speier esterification of its parent carboxylic acid, 2-Methyl-4-nitrobenzoic acid.[4] This

acid-catalyzed reaction is an equilibrium process where an excess of the alcohol (methanol) is

used to drive the reaction to completion.[4]

Workflow for Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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